Cas no 2138270-49-0 (4H-Thiopyran-4,4-dimethanamine, tetrahydro-N4-(1-methylethyl)-, 1,1-dioxide)

• Product Name: 4H-Thiopyran-4,4-dimethanamine, tetrahydro-N4-(1-methylethyl)-, 1,1-dioxide
• CAS No: 2138270-49-0
• MF: C₁₀H₂₂N₂O₂S
• MW: 234.358881473541
• CID: 5300769
• PubChem ID: 165857804
• Update Time: 2023-10-31

4H-Thiopyran-4,4-dimethanamine, tetrahydro-N4-(1-methylethyl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 4H-Thiopyran-4,4-dimethanamine, tetrahydro-N4-(1-methylethyl)-, 1,1-dioxide
• 4-(aminomethyl)-4-{[(propan-2-yl)amino]methyl}-1lambda6-thiane-1,1-dione
• EN300-765815
• 2138270-49-0

• Inchi： 1S/C10H22N2O2S/c1-9(2)12-8-10(7-11)3-5-15(13,14)6-4-10/h9,12H,3-8,11H2,1-2H3
• InChI Key： LQJCPYQGIXCPBG-UHFFFAOYSA-N
• SMILES： S1(CCC(CN)(CNC(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 234.14019912g/mol
• Monoisotopic Mass: 234.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.085±0.06 g/cm3(Predicted)
• Boiling Point: 397.4±7.0 °C(Predicted)
• pka: 10.06±0.20(Predicted)